(2R)-2-amino-N-methylpentanamide hydrochloride

• Molecular Formula: C6H15ClN2O
• Molecular Weight: 166.65 g/mol
• IUPAC Name: (2R)-2-amino-N-methylpentanamide;hydrochloride
• InChI: InChI=1S/C6H14N2O.ClH/c1-3-4-5(7)6(9)8-2;/h5H,3-4,7H2,1-2H3,(H,8,9);1H/t5-;/m1./s1
• InChI Key: VQDMBRTZOPKSOT-NUBCRITNSA-N
• Isomeric SMILES: CCC[C@H](C(=O)NC)N.Cl
• Canonical SMILES: CCCC(C(=O)NC)N.Cl

Description

(2R)-2-amino-N-methylpentanamide hydrochloride is a chemical compound with potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its specific stereochemistry, which plays a crucial role in its chemical behavior and interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2R)-2-amino-N-methylpentanamide hydrochloride can be achieved through several methods. One common approach involves the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives . Another method includes the use of diazo compounds, ylides, and carbene intermediates for alkene cyclopropanation . These methods require precise control of reaction conditions to ensure the desired stereochemistry and yield.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions. This may include the use of high-performance porous chiral stationary phases for chromatographic separation of racemates, enantioselective resolution using resolving agents, and stereoselective synthesis from ketones and imines . The choice of method depends on factors such as cost, efficiency, and scalability.

Chemical Reactions Analysis

Types of Reactions: (2R)-2-amino-N-methylpentanamide hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution. As an amine, it can participate in nucleophilic substitution reactions, forming imine derivatives with aldehydes and ketones . It can also react with acid chlorides to form amides and with sulfonyl chlorides to form sulfonamides .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include aldehydes, ketones, acid chlorides, and sulfonyl chlorides. The reactions typically require acid or base catalysis and controlled pH conditions to achieve the desired products .

Major Products: The major products formed from the reactions of this compound include imines, amides, and sulfonamides. These products have various applications in pharmaceuticals, agrochemicals, and other industries .

Scientific Research Applications

(2R)-2-amino-N-methylpentanamide hydrochloride has several scientific research applications In chemistry, it is used as a building block for the synthesis of more complex molecules In biology, it can be used to study enzyme-substrate interactions and protein-ligand bindingIn industry, it is used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of (2R)-2-amino-N-methylpentanamide hydrochloride involves its interaction with specific molecular targets and pathways. As an amine, it can form hydrogen bonds and electrostatic interactions with proteins and other biomolecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to (2R)-2-amino-N-methylpentanamide hydrochloride include other amines and amides with similar stereochemistry and functional groups. Examples include (1S,2R)-(+)-ephedrine hydrochloride and other chiral amines .

Uniqueness: What sets this compound apart from similar compounds is its specific stereochemistry, which can result in unique interactions and biological effects. This makes it a valuable compound for research and development in various fields .